(1Z,3E,5E)-cyclododeca-1,3,5-triene

• Molecular Formula: C12H18
• Molecular Weight: 162.27 g/mol
• IUPAC Name: (1Z,3E,5E)-cyclododeca-1,3,5-triene
• InChI: InChI=1S/C12H18/c1-2-4-6-8-10-12-11-9-7-5-3-1/h1-6H,7-12H2/b2-1+,5-3-,6-4+
• InChI Key: XRLIZCVYAYNXIF-PDADCAGHSA-N
• Isomeric SMILES: C1CCC/C=C\C=C\C=C\CC1
• Canonical SMILES: C1CCCC=CC=CC=CCC1

Description

(1Z,3E,5E)-Cyclododeca-1,3,5-triene is a cyclic triene with the molecular formula C₁₂H₁₈ and an average molecular mass of 162.276 g/mol . Its structure features a 12-membered carbon ring with three conjugated double bonds in a mixed stereochemical configuration (Z,E,E). This compound is part of the cyclododecatriene family, which includes isomers differing in double-bond positions and stereochemistry (e.g., all-E or alternating Z/E configurations). The cyclic conjugation imparts unique electronic properties, influencing its reactivity and stability compared to linear trienes.

Comparison with Similar Compounds

Key Observations:

• Cyclic vs. Linear Systems : The cyclic structure of (1Z,3E,5E)-cyclododeca-1,3,5-triene introduces ring strain but enhances conjugation compared to linear analogs like (3Z,5E)-octa-1,3,5-triene . This strain may lower thermodynamic stability but increase reactivity in ring-opening reactions.
• Substituent Effects : Linear trienes with phenyl groups (e.g., 1,6-diphenylhexa-1,3,5-triene) exhibit biological activity (e.g., tyrosinase inhibition) due to extended π-systems and substituent interactions . The cyclic triene lacks such substituents, limiting its reported bioactivity.
• Stereochemical Influence : The mixed Z/E configuration in the cyclododecatriene isomer may reduce symmetry compared to all-E isomers, affecting crystallinity and solubility .

Physicochemical Properties

Property	(1Z,3E,5E)-Cyclododeca-1,3,5-triene	(3Z,5E)-Octa-1,3,5-triene	1,6-Diphenylhexa-1,3,5-triene
Boiling Point	Not reported	Likely low (volatile C₈)	High (due to phenyl groups)
Solubility	Low (nonpolar cyclic system)	Moderate in organic solvents	Low (hydrophobic substituents)
Conjugation Length	Extended (cyclic conjugation)	Moderate (linear)	Extended (phenyl-enhanced)

• Volatility : Linear trienes like (3Z,5E)-octa-1,3,5-triene are volatile and detected in algal headspace profiles, whereas cyclic analogs are less volatile due to larger molecular mass .
• Electronic Properties : The cyclic triene’s conjugation may result in distinct UV-Vis absorption spectra compared to linear analogs, a feature critical for photochemical applications .